Cas no 1361658-96-9 (4'-Methoxy-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl)

• Product Name: 4'-Methoxy-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl
• CAS No: 1361658-96-9
• MF: C₁₄H₈Cl₃F₃O
• MW: 355.566931724548
• CID: 4790194
• Update Time: 2025-10-29

4'-Methoxy-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Methoxy-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8Cl3F3O/c1-21-12-3-2-7(4-10(12)14(18,19)20)9-5-8(15)6-11(16)13(9)17/h2-6H,1H3
• InChI Key： LGAWRZVRZWIBIN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CC=C(C(C(F)(F)F)=C1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 6.3
• Topological Polar Surface Area: 9.2

Additional information on 4'-Methoxy-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl

4'-Methoxy-2,3,5-Trichloro-3'-(Trifluoromethyl)Biphenyl: A Comprehensive Overview

The compound 4'-Methoxy-2,3,5-Trichloro-3'-(Trifluoromethyl)Biphenyl, identified by the CAS number 1361658-96-9, is a highly specialized aromatic compound with significant applications in various fields. This compound is characterized by its biphenyl structure, which consists of two benzene rings connected by a single bond. The substitution pattern on the rings introduces unique chemical properties that make it valuable in research and industrial applications.

The structure of 4'-Methoxy-2,3,5-Trichloro-3'-(Trifluoromethyl)Biphenyl includes a methoxy group (-OCH₃) at the para position of the phenyl ring and a trifluoromethyl group (-CF₃) at the meta position of the other ring. Additionally, three chlorine atoms are attached to one of the benzene rings at positions 2, 3, and 5. This combination of substituents imparts electronic and steric effects that influence the compound's reactivity and stability.

Recent studies have highlighted the potential of this compound in the field of materials science. Researchers have explored its use as a building block for advanced materials such as organic semiconductors and optoelectronic devices. The presence of electron-withdrawing groups like chlorine and trifluoromethyl enhances the electronic properties of the compound, making it suitable for applications in organic electronics.

In pharmacology, 4'-Methoxy-2,3,5-Trichloro-3'-(Trifluoromethyl)Biphenyl has shown promise as a lead compound for drug development. Its unique structure allows for interactions with specific biological targets, potentially leading to novel therapeutic agents. Studies have demonstrated its ability to modulate certain cellular pathways, which could be exploited for treating diseases such as cancer or neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have improved the efficiency and scalability of its production. These developments have made it more accessible for large-scale applications in both academic research and industrial settings.

In terms of environmental impact, researchers have investigated the biodegradation and toxicity profiles of 4'-Methoxy-2,3,5-Trichloro-3'-(Trifluoromethyl)Biphenyl. While it exhibits moderate persistence in certain environments, its toxicity levels are relatively low compared to other similar compounds. This makes it a safer option for use in applications where environmental considerations are paramount.

The versatility of this compound is further evident in its use as an intermediate in the synthesis of more complex molecules. Its ability to undergo various chemical transformations makes it a valuable tool in organic synthesis. Recent studies have demonstrated its utility in constructing heterocyclic compounds with potential medicinal applications.

In conclusion, 4'-Methoxy-2,3,5-Trichloro-3'-(Trifluoromethyl)Biphenyl (CAS No: 1361658-96-9) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure and properties continue to drive innovative research and development efforts. As advancements in synthetic methodologies and material science progress, this compound is expected to play an increasingly important role in both academic and industrial applications.